Cas no 2171233-51-3 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-3-methylbutanoic acid)

• Product Name: (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-3-methylbutanoic acid
• CAS No: 2171233-51-3
• MF: C₂₃H₂₄F₂N₂O₅
• MW: 446.443873405457
• CID: 5881423
• PubChem ID: 165546100
• Update Time: 2025-10-30

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-3-methylbutanoic acid
• EN300-1488834
• 2171233-51-3
• (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]-3-methylbutanoic acid

• Inchi： 1S/C23H24F2N2O5/c1-13(2)19(20(28)29)27-21(30)23(24,25)12-26-22(31)32-11-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,13,18-19H,11-12H2,1-2H3,(H,26,31)(H,27,30)(H,28,29)/t19-/m0/s1
• InChI Key： HNGZKXLYBFNASV-IBGZPJMESA-N
• SMILES： FC(C(N[C@H](C(=O)O)C(C)C)=O)(CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 446.16532819g/mol
• Monoisotopic Mass: 446.16532819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-3-methylbutanoic acid

Introduction to (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-3-methylbutanoic Acid (CAS No. 2171233-51-3)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the domain of medicinal chemistry. Among these, (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-3-methylbutanoic acid, identified by its CAS number 2171233-51-3, has garnered significant attention due to its unique structural features and potential therapeutic applications. This compound, characterized by its complex amino acid derivative structure, has been the subject of extensive studies in recent years, shedding light on its pharmacological properties and mechanisms of action.

The molecular structure of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-3-methylbutanoic acid encompasses several key functional groups that contribute to its biological activity. The presence of a fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy, as it is commonly employed in peptide synthesis and proteolysis inhibition. This moiety not only enhances the stability of the compound but also facilitates its interaction with biological targets. Additionally, the difluoropropanamido and methylbutanoic acid components introduce specific pharmacophores that can modulate enzyme activity and receptor binding.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with various biological targets. Studies have indicated that (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-3-methylbutanoic acid exhibits promising activity against several enzymes implicated in inflammatory and metabolic disorders. The stereochemical configuration at the (2S) position is particularly critical, as it influences the compound's ability to bind to specific protein targets with high selectivity.

In vitro studies have demonstrated that this compound can inhibit the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central mediators of inflammation. The Fmoc group further enhances its potential as an anti-inflammatory agent by stabilizing reactive intermediates and facilitating targeted delivery to affected tissues. Moreover, the difluoropropanamido moiety has been shown to improve metabolic stability, making it a more viable candidate for therapeutic use.

One of the most compelling aspects of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-3-methylbutanoic acid is its potential application in the treatment of neurological disorders. Emerging research suggests that this compound can modulate neurotransmitter release and receptor function, offering a novel approach to managing conditions such as Alzheimer's disease and Parkinson's disease. The ability of the compound to cross the blood-brain barrier is another significant advantage, as it allows for direct interaction with central nervous system targets.

The synthesis of this compound presents several challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it more feasible to produce high-purity samples for research purposes. Techniques such as solid-phase peptide synthesis (SPPS) and flow chemistry have been instrumental in optimizing the synthetic route, reducing costs, and improving yields. These advancements have also enabled the production of analogs and derivatives with tailored properties for enhanced efficacy and reduced side effects.

Preclinical studies have provided valuable insights into the safety profile and pharmacokinetic properties of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-3-methylbutanoic acid. Initial findings suggest that it exhibits good oral bioavailability and moderate tissue distribution, indicating its potential for systemic administration. Furthermore, preliminary toxicity studies have shown that the compound is well-tolerated at therapeutic doses, although further investigations are needed to fully assess its long-term safety.

The future development of this compound hinges on continued research into its mechanisms of action and potential clinical applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating preclinical findings into clinical trials. By leveraging cutting-edge technologies such as CRISPR gene editing and high-throughput screening, researchers can accelerate the discovery process and identify new therapeutic uses for this promising compound.

In conclusion,(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-3-methylbutanoic acid (CAS No. 2171233-51-3) represents a significant advancement in medicinal chemistry with far-reaching implications for human health. Its unique structural features, coupled with promising preclinical data, position it as a valuable candidate for treating a wide range of diseases. As research progresses, this compound is poised to make substantial contributions to modern medicine.